2-({3-[(2H-1,3-benzodioxol-5-yl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(4-chlorophenyl)ethyl]acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-[2-(4-chlorophenyl)ethyl]acetamide
• InChI: InChI=1S/C24H20ClN3O4S2/c25-17-4-1-15(2-5-17)7-9-26-21(29)13-34-24-27-18-8-10-33-22(18)23(30)28(24)12-16-3-6-19-20(11-16)32-14-31-19/h1-6,8,10-11H,7,9,12-14H2,(H,26,29)
• InChI Key: JYDBRQMDVXSDNL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CS4)N=C3SCC(=O)NCCC5=CC=C(C=C5)Cl
• Molecular Formula: C24H20ClN3O4S2
• Molecular Weight: 514.0 g/mol

Description

2-({3-[(2H-1,3-benzodioxol-5-yl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(4-chlorophenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C24H20ClN3O4S2 and its molecular weight is 514.01. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Crystal Structure Insights: Studies have shown that compounds with a similar structural backbone exhibit folded conformations around the methylene C atom of the thioacetamide bridge. This structural feature impacts the molecular interactions and potential biological activities of these compounds. The crystal structures of related compounds indicate the inclination angles between the pyrimidine and benzene rings, highlighting the importance of molecular geometry in their function (S. Subasri et al., 2016; S. Subasri et al., 2017).

Biological Activities

• Antitumor Potential: A significant focus has been on the antitumor activities of thieno[3,2-d]pyrimidine derivatives. These compounds have shown potent anticancer activities against various human cancer cell lines, comparable to known anticancer drugs like doxorubicin. The research indicates that certain derivatives could be nearly as active as doxorubicin in inhibiting the growth of cancer cells (H. Hafez et al., 2017).

Chemical Synthesis and Derivatives

• Synthesis of Derivatives: The synthesis routes for creating various derivatives of thieno[3,2-d]pyrimidines have been explored extensively. These synthetic approaches have enabled the development of compounds with different functional groups, aiming to enhance biological activities or understand the structure-activity relationships (Various Authors).